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  3. (4E)-1-(3-acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione
(4E)-1-(3-acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione (4E)-1-(3-acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.: 107887-99-0
VCID: VC20771951
InChI: InChI=1S/C40H30N4O6S2/c1-23(45)27-15-9-17-29(21-27)43-37(49)35(47)31(39(43)51)33(25-11-5-3-6-12-25)41-19-20-42-34(26-13-7-4-8-14-26)32-36(48)38(50)44(40(32)52)30-18-10-16-28(22-30)24(2)46/h3-18,21-22,41-42H,19-20H2,1-2H3/b33-31+,34-32+
SMILES: CC(=O)C1=CC(=CC=C1)N2C(=O)C(=O)C(=C(C3=CC=CC=C3)NCCNC(=C4C(=O)C(=O)N(C4=S)C5=CC=CC(=C5)C(=O)C)C6=CC=CC=C6)C2=S
Molecular Formula: C40H30N4O6S2
Molecular Weight: 726.8 g/mol

(4E)-1-(3-acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione

CAS No.: 107887-99-0

Cat. No.: VC20771951

Molecular Formula: C40H30N4O6S2

Molecular Weight: 726.8 g/mol

* For research use only. Not for human or veterinary use.

(4E)-1-(3-acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione - 107887-99-0

Specification

CAS No. 107887-99-0
Molecular Formula C40H30N4O6S2
Molecular Weight 726.8 g/mol
IUPAC Name (4E)-1-(3-acetylphenyl)-4-[[2-[[(E)-[1-(3-acetylphenyl)-4,5-dioxo-2-sulfanylidenepyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidenepyrrolidine-2,3-dione
Standard InChI InChI=1S/C40H30N4O6S2/c1-23(45)27-15-9-17-29(21-27)43-37(49)35(47)31(39(43)51)33(25-11-5-3-6-12-25)41-19-20-42-34(26-13-7-4-8-14-26)32-36(48)38(50)44(40(32)52)30-18-10-16-28(22-30)24(2)46/h3-18,21-22,41-42H,19-20H2,1-2H3/b33-31+,34-32+
Standard InChI Key IOBADXUQFVTSCT-UHFFFAOYSA-N
Isomeric SMILES CC(=O)C1=CC(=CC=C1)N2C(=S)/C(=C(/NCCN/C(=C\3/C(=S)N(C(=O)C3=O)C4=CC=CC(=C4)C(=O)C)/C5=CC=CC=C5)\C6=CC=CC=C6)/C(=O)C2=O
SMILES CC(=O)C1=CC(=CC=C1)N2C(=O)C(=O)C(=C(C3=CC=CC=C3)NCCNC(=C4C(=O)C(=O)N(C4=S)C5=CC=CC(=C5)C(=O)C)C6=CC=CC=C6)C2=S
Canonical SMILES CC(=O)C1=CC(=CC=C1)N2C(=O)C(=O)C(=C(C3=CC=CC=C3)NCCNC(=C4C(=O)C(=O)N(C4=S)C5=CC=CC(=C5)C(=O)C)C6=CC=CC=C6)C2=S

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